Cas no 439095-60-0 (2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol)

• Product Name: 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol
• CAS No: 439095-60-0
• MF: C₂₀H₂₀F₃NO
• MW: 347.374115943909
• MDL: MFCD03425797
• CID: 3061116
• PubChem ID: 2783056
• Update Time: 2025-07-01

2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• <br>2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quin olin-1-ol
• 2-(2-phenylethyl)-3-(trifluoromethyl)-1-azatricyclo[6.3.1.0?,(1)(2)]dodeca-4(12),5,7-trien-3-ol
• MFCD03425797
• 439095-60-0
• AKOS005070858
• 2-Phenethyl-1-(trifluoromethyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-1-ol
• 2-(2-phenylethyl)-3-(trifluoromethyl)-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-3-ol
• 2-(2-phenylethyl)-3-(trifluoromethyl)-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-3-ol
• 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-1-ol
• CS-0359351
• 6T-0279
• 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol

• MDL： MFCD03425797
• Inchi： 1S/C20H20F3NO/c21-20(22,23)19(25)16-10-4-8-15-9-5-13-24(18(15)16)17(19)12-11-14-6-2-1-3-7-14/h1-4,6-8,10,17,25H,5,9,11-13H2
• InChI Key： BBKPDCPIJZWWPW-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC=C3CCCN(C=23)C1CCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 347.14969875Da
• Monoisotopic Mass: 347.14969875Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Melting Point: 76-78°C

2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo3,2,1-ijquinolin-1-ol

Introduction to 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-1-ol (CAS No. 439095-60-0)

The compound 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-1-ol, identified by the CAS number 439095-60-0, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrroloquinoline derivatives, which have garnered significant attention in recent years due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a fused bicyclic system comprising a pyrrole ring and a quinoline moiety. The presence of a trifluoromethyl group at position 1 and a phenethyl group at position 2 introduces significant electronic and steric effects, which can influence its reactivity and biological interactions. Recent studies have highlighted the potential of such fluorinated compounds in drug discovery, particularly in targeting specific receptors and enzymes.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research conducted in 2023 has demonstrated that this compound exhibits significant antioxidant properties and can effectively scavenge free radicals. These findings suggest that it may play a role in mitigating oxidative stress-related neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, this compound has also shown potential in the field of anti-inflammatory therapy. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines and modulate the activity of key inflammatory pathways. This makes it a candidate for developing novel anti-inflammatory drugs with reduced side effects compared to conventional treatments.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrroloquinoline core structure.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed its molecular formula and structure, providing a solid foundation for further research and development.

Looking ahead, the future of this compound lies in its potential for further functionalization and optimization. Scientists are exploring ways to modify its structure to enhance its bioavailability and efficacy. Additionally, ongoing clinical trials are assessing its safety profile and therapeutic potential in various disease models.

In conclusion, the compound 2-Phenethyl-1-(trifluoromethyl)-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-1-ol (CAS No. 439095-60-0) represents a promising lead molecule with diverse applications in drug discovery and materials science. Its unique structure and versatile properties make it an exciting subject for further research and development.